Cas no 1805504-06-6 (Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate
• CAS No: 1805504-06-6
• MF: C₁₁H₉F₃N₂O₂S
• MW: 290.261571645737
• CID: 4954820
• Update Time: 2025-06-08

Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H9F3N2O2S/c1-18-10(17)9-7(5-16)6(4-15)2-3-8(9)19-11(12,13)14/h2-3H,4,15H2,1H3
• InChI Key： NRQSFYPHJIMMHY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CN)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate

Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805504-06-6): A Comprehensive Overview

Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate, identified by its CAS number 1805504-06-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate consists of a benzoate core substituted with several key functional groups. The presence of an amino methyl group at the 3-position, a cyano group at the 2-position, and a trifluoromethylthio group at the 6-position imparts unique chemical properties that make it a versatile intermediate in synthetic chemistry. These substituents not only influence the electronic distribution of the molecule but also enhance its reactivity, making it suitable for various chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The benzoate moiety, in particular, is widely recognized for its role in medicinal chemistry due to its ability to form stable complexes with biological targets. The introduction of electron-withdrawing groups such as the cyano and trifluoromethylthio groups further enhances the binding affinity and selectivity of these compounds.

One of the most compelling aspects of Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel pharmacophores that exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

The trifluoromethylthio group, in particular, has been shown to enhance the metabolic stability and oral bioavailability of drug candidates. This property is highly valued in pharmaceutical development, as it can significantly improve the efficacy and duration of action of a drug. Additionally, the presence of multiple reactive sites on the molecule allows for further functionalization, enabling chemists to tailor the properties of their derivatives to specific biological targets.

Recent studies have also highlighted the role of Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate in the development of antimicrobial agents. The unique combination of functional groups in this compound makes it an attractive candidate for designing molecules that can disrupt bacterial cell walls or interfere with essential metabolic pathways. Such research is particularly relevant in light of the increasing prevalence of antibiotic-resistant strains.

The synthesis of Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanoalkylation and trifluoromethylation. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In conclusion, Methyl 3-aminomethyl-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805504-06-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutics.